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Compound of Interest

Compound Name: 4-Bromo-2-fluoro-5-nitrophenol

Cat. No.: B1289493

An In-depth Technical Guide to the Safety and Hazards of 4-Bromo-2-fluoro-5-nitrophenol
and Its Isomers

This guide provides a comprehensive overview of the safety data and associated hazards for
4-Bromo-2-fluoro-5-nitrophenol and its closely related isomers. Due to the limited availability
of detailed toxicological data for the specific 4-bromo-2-fluoro-5-nitro isomer (CAS No. 661463-
12-3), this document also incorporates and clearly distinguishes data from other relevant
isomers, such as 4-Bromo-5-fluoro-2-nitrophenol (CAS No. 1016234-87-9) and 4-Bromo-2-
fluoro-6-nitrophenol (CAS No. 320-76-3), to provide a more complete safety profile for
researchers, scientists, and drug development professionals.

Section 1: Hazard Identification and Classification

The primary route to understanding a chemical's hazards is through its classification under the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS). This system
uses standardized hazard statements, precautionary statements, and pictograms to
communicate risks.

GHS Classification Summary

The GHS classification for isomers of Bromo-fluoro-nitrophenol indicates significant health
hazards, including acute toxicity, skin and eye irritation, and potential for skin sensitization. The
signal word associated with these compounds is typically "Danger" or "Warning".[1]

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b1289493?utm_src=pdf-interest
https://www.benchchem.com/product/b1289493?utm_src=pdf-body
https://www.benchchem.com/product/b1289493?utm_src=pdf-body
https://www.fishersci.co.uk/store/msds?partNumber=15494837&countryCode=GB&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Table 1: GHS Hazard and Precautionary Statements for Bromo-fluoro-nitrophenol Isomers

CAS Number

Isomer Name

Hazard
Statements (H-
Codes)

Precautionary
Statements (P-
Codes)

Signal Word

1016234-87-9

4-Bromo-5-
fluoro-2-

nitrophenol

H302, H315,
H317, H318,
H410

P261, P264,
P270, P272,
P273, P280,
P301+P312+P33
0, P302+P352,
P305+P351+P33
8+P310,
P333+P313,
P391, P501

Danger

320-76-3

4-Bromo-2-
fluoro-6-

nitrophenol

H302, H315,
H319, H335[1]

P280,
P301+P330+P33
1, P302+P352,
P304+P340,
P312,
P332+P313,
P337+P313[1]

Warning[1]

e H302: Harmful if swallowed.[1]

e H315: Causes skin irritation.[1]

e H317: May cause an allergic skin reaction.

e H318: Causes serious eye damage.

e H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

e H410: Very toxic to aquatic life with long-lasting effects.
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GHS Hazard Classification and Labelling Workflow.

Section 2: Toxicological Information
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The toxicological properties determine the potential health effects of a substance. For the
compounds in question, data is primarily available for acute toxicity and irritation. Information
on chronic effects, carcinogenicity, and mutagenicity is largely unavailable.[1][2]

Table 2: Summary of Toxicological Data for Bromo-fluoro-nitrophenol Isomers

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.fishersci.co.uk/store/msds?partNumber=15494837&countryCode=GB&language=en
https://www.capotchem.cn/doc/msds_84478-87-5.do
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Toxicological
Endpoint

Isomer (CAS No.)

Finding

Data Source

Acute Toxicity: Oral

4-Bromo-2-fluoro-6-
nitrophenol (320-76-3)

Category 4. Harmful if

swallowed.

Fisher Scientific
SDS[1]

Acute Toxicity: Dermal

4-Bromo-2-fluoro-6-
nitrophenol (320-76-3)

No data available.

Fisher Scientific
SDSJ[1]

Acute Toxicity:

4-Bromo-2-fluoro-6-

No data available.

Fisher Scientific

Inhalation nitrophenol (320-76-3) SDSJ[1]
Skin 4-Bromo-2-fluoro-6- Category 2. Causes Fisher Scientific
Corrosion/Irritation nitrophenol (320-76-3)  skin irritation. SDSJ[1]
) 4-Bromo-5-fluoro-2- )
Serious Eye ) Causes serious eye ) )
o nitrophenol (1016234- Sigma-Aldrich
Damage/Irritation damage (H318).
87-9)
Category 2. Causes ) S
4-Bromo-2-fluoro-6- ] o Fisher Scientific
) serious eye irritation
nitrophenol (320-76-3) SDS[1]
(H319).
) ) 4-Bromo-5-fluoro-2- ]
Respiratory or Skin ] May cause an allergic ) ]
o nitrophenol (1016234- ] ) Sigma-Aldrich
Sensitization skin reaction (H317).
87-9)
Germ Cell 4-Bromo-2-fluoro-6- Fisher Scientific

Mutagenicity

nitrophenol (320-76-3)

No data available.

SDS[1]

Carcinogenicity

4-Bromo-2-fluoro-6-
nitrophenol (320-76-3)

No data available. No

component is listed as

a carcinogen by IARC.

[2]

Fisher Scientific
SDS[1]

Reproductive Toxicity

4-Bromo-2-fluoro-6-
nitrophenol (320-76-3)

No data available.

Fisher Scientific
SDSJ[1]

STOT - Single

Exposure

4-Bromo-2-fluoro-6-
nitrophenol (320-76-3)

Category 3. May
cause respiratory

irritation. Target

Fisher Scientific
SDS[1]
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Organ: Respiratory

system.

STOT - Repeated

Exposure

4-Bromo-2-fluoro-6-

Fisher Scientific

No data available.

nitrophenol (320-76-3)

SDSI1]

For context, the parent compound 4-Nitrophenol can cause headaches, drowsiness, nausea,

and cyanosis upon acute exposure.[3] Absorption into the body can lead to the formation of

methemoglobin, which causes cyanosis, with a possible delayed onset of 2 to 4 hours or more.

Section 3: Physical and Chemical Properties

Understanding the physical and chemical properties is crucial for safe handling, storage, and

experimental design.

Table 3: Physical and Chemical Properties of Bromo-fluoro-nitrophenol Isomers

Property Value Isomer (CAS No.)
Molecular Formula CeH3BrFNOs3 All isomers[1][4]
Molecular Weight 236.00 g/mol All isomers[1][2][4]
) ] 4-Bromo-5-fluoro-2-nitrophenol
Physical Form Solid
(1016234-87-9)
) 4-Bromo-5-fluoro-2-nitrophenol
Purity 97%

(1016234-87-9)

Water Solubility

No information available.

4-Bromo-2-fluoro-6-nitrophenol
(320-76-3)[1]

Vapor Pressure

No data available.

4-Bromo-2-fluoro-6-nitrophenol
(320-76-3)[1]

Density

No data available.

4-Bromo-2-fluoro-6-nitrophenol
(320-76-3)[1]

Section 4: Safe Handling, Storage, and First Aid

© 2025 BenchChem. All rights reserved.

6/12

Tech Support


https://www.fishersci.co.uk/store/msds?partNumber=15494837&countryCode=GB&language=en
https://www.epa.gov/sites/default/files/2016-09/documents/4-nitrophenol.pdf
https://www.fishersci.co.uk/store/msds?partNumber=15494837&countryCode=GB&language=en
https://www.capotchem.com/doc/viewmsds_661463-12-3.html
https://www.fishersci.co.uk/store/msds?partNumber=15494837&countryCode=GB&language=en
https://www.capotchem.cn/doc/msds_84478-87-5.do
https://www.capotchem.com/doc/viewmsds_661463-12-3.html
https://www.fishersci.co.uk/store/msds?partNumber=15494837&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15494837&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15494837&countryCode=GB&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Strict adherence to safety protocols is mandatory when working with these hazardous
compounds.

Handling and Personal Protective Equipment (PPE)

o Engineering Controls: Work should be conducted in a well-ventilated area, preferably under
a chemical fume hood, to minimize inhalation.[5] Eyewash stations and safety showers must
be readily accessible.[5]

o Personal Protective Equipment:

o Eye/Face Protection: Wear chemical splash-resistant safety glasses or goggles.[6][7] A
face shield may be necessary if there is a risk of splashing.[8]

o Skin Protection: Wear chemical-resistant gloves (e.g., butyl rubber, neoprene) and a lab
coat.[1][6][8]

o Respiratory Protection: If dusts are generated, respiratory protection is required.

e Hygiene Practices: Avoid contact with skin, eyes, and clothing.[7] Do not eat, drink, or smoke
in the work area. Wash hands thoroughly after handling.[7]

Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][9] Keep away from
incompatible materials such as strong oxidizing agents.[9] For 4-Bromo-5-fluoro-2-nitrophenal,
recommended storage is in a dark place under an inert atmosphere at room temperature.

First Aid Measures

¢ Inhalation: Remove the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention if symptoms occur.[1]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing.[1] If skin irritation persists, consult a
physician.[1]
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o Eye Contact: Rinse immediately and thoroughly with plenty of water for at least 15 minutes,
also under the eyelids. Get immediate medical attention.[1]

 Ingestion: Clean mouth with water and drink plenty of water afterward. Do NOT induce
vomiting. Call a poison center or doctor if you feel unwell.[1]
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Workflow for Handling a Chemical Spill.
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Section 5: Experimental Protocols and Methodology

While specific experimental protocols for determining the toxicological profile of 4-Bromo-2-
fluoro-5-nitrophenol are not provided in the available safety data sheets, the classifications
are based on internationally recognized methodologies, such as those from the Organisation
for Economic Co-operation and Development (OECD) Test Guidelines.

o Acute Oral Toxicity (Methodology based on OECD 423): This test involves the administration
of the chemical in graduated doses to several groups of experimental animals (usually rats).
The 'Acute Toxicity Estimate' (ATE), which corresponds to the LD50 (the dose lethal to 50%
of the test population), is determined.[10] The GHS classification (Category 1-5) is then
assigned based on the ATE value.[10]

» Skin Irritation (Methodology based on OECD 404): This protocol typically involves applying
the substance to the shaved skin of an animal (often a rabbit) for a set period. The site is
then observed for signs of erythema (redness) and edema (swelling) at specified intervals.
The severity of these reactions is scored, and the average scores are used to classify the
substance's irritation potential according to GHS criteria.[10]

o Eye Irritation (Methodology based on OECD 405): A small amount of the test substance is
applied to one eye of an experimental animal (e.g., a rabbit), with the other eye serving as a
control. The eyes are examined for effects on the cornea, iris, and conjunctiva at specific
time points. The severity and reversibility of the observed effects determine the GHS
classification as either "serious eye damage" (Category 1) or "eye irritation” (Category 2).[10]

Conclusion

4-Bromo-2-fluoro-5-nitrophenol and its isomers are hazardous chemicals that must be
handled with stringent safety precautions. The primary risks include acute oral toxicity, severe
skin and eye irritation/damage, and potential respiratory irritation and skin sensitization. There
is a significant lack of data regarding chronic health effects, including carcinogenicity and
reproductive toxicity, which necessitates a cautious approach, assuming the highest level of
risk in the absence of data. All laboratory activities involving these compounds must be
preceded by a thorough risk assessment and implemented with the appropriate engineering
controls and personal protective equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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